Cas no 190720-50-4 ((+)-Spirofornabuxine)

• Product Name: (+)-Spirofornabuxine
• CAS No: 190720-50-4
• MF: C₂₅H₃₅NO
• MW: 365.551507234573
• CID: 2722531
• Update Time: 2024-03-03

(+)-Spirofornabuxine Chemical and Physical Properties

Names and Identifiers

• (+)-Spirofornabuxine

• Inchi： 1S/C25H35NO/c1-6-16-12-25-14-19(25)17-13-24(11-9-21(26-5)22(24,2)3)10-7-8-18(17)23(25,4)15-20(16)27/h7-8,10,13,16,19,21,26H,6,9,11-12,14-15H2,1-5H3
• InChI Key： DAQJYUCPSHWKIR-UHFFFAOYSA-N
• SMILES： C1(CC23C(C2)C2C(=CC=CC4(C(C)(C)C(NC)CC4)C=2)C3(C)CC1=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• XLogP3: 5.436

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones